Cas no 2172523-59-8 (5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine)
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine Chemical and Physical Properties
Names and Identifiers
-
- 5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
- 2172523-59-8
- EN300-1458058
- 5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine
-
- Inchi: 1S/C16H22FN/c1-11-5-6-12(17)14-13(18)7-10-16(15(11)14)8-3-2-4-9-16/h5-6,13H,2-4,7-10,18H2,1H3
- InChI Key: LIZZBWRWQZDVTI-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C2=C1C(CCC12CCCCC1)N
Computed Properties
- Exact Mass: 247.173627868g/mol
- Monoisotopic Mass: 247.173627868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458058-0.05g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 0.05g |
$1056.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-0.1g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 0.1g |
$1106.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-0.25g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 0.25g |
$1156.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-0.5g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 0.5g |
$1207.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-1.0g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 1g |
$1256.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-2.5g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 2.5g |
$2464.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-5.0g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 5g |
$3645.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-10.0g |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 10g |
$5405.0 | 2023-05-27 | ||
| Enamine | EN300-1458058-50mg |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 50mg |
$1056.0 | 2023-09-29 | ||
| Enamine | EN300-1458058-100mg |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine |
2172523-59-8 | 100mg |
$1106.0 | 2023-09-29 |
5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
5'-Fluoro-8'-Methyl-3',4'-Dihydro-2'H-Spirocyclohexane-1,1'-Naphthalene-4'-Amine: A Comprehensive Overview
The compound with CAS number 2172523-59-8, known as 5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine, is a complex organic molecule with a unique structure that combines a naphthalene system with a spirocyclohexane moiety. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure is characterized by a naphthalene ring system fused with a cyclohexane ring, creating a spirocyclic framework that introduces steric and electronic effects. The presence of the fluoro and methyl substituents further modulates the compound's properties, making it a valuable subject for both theoretical and experimental studies.
Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine. Quantum mechanical calculations have revealed that the spirocyclic framework significantly influences the molecule's conjugation patterns, which in turn affect its optical properties and reactivity. The fluoro group at the 5' position introduces electron-withdrawing effects, while the methyl group at the 8' position contributes to the molecule's hydrophobicity. These characteristics make the compound a promising candidate for applications in fluorescence sensing and nonlinear optics.
In terms of synthesis, the preparation of 5'-fluoro-8'-methyl-spirocyclohexanenaphthalene amine involves a multi-step process that typically includes Friedel-Crafts alkylation, spirocyclic formation, and subsequent functionalization. Recent studies have focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been shown to accelerate reaction rates while minimizing side reactions. Additionally, green chemistry principles have been integrated into the synthesis workflow to reduce environmental impact.
The pharmacological properties of this compound have also been extensively investigated. Preclinical studies indicate that 5'-fluoro-spirocyclohexanenaphthalene amine exhibits moderate bioavailability and selective binding affinity for certain G-protein coupled receptors (GPCRs). These findings suggest potential applications in the treatment of central nervous system disorders such as anxiety and depression. Furthermore, ongoing clinical trials are exploring its efficacy as an analgesic agent with reduced side effects compared to conventional opioids.
From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the compound's structure and purity. High-resolution NMR data has provided insights into the spatial arrangement of substituents around the spirocyclic core, while MS analysis has confirmed the molecular weight and fragmentation patterns consistent with its proposed structure.
In conclusion, 5'-fluoro-8'-methyl-spirocyclohexanenaphthalene amine (CAS 2172523-59-8) represents a fascinating example of how structural complexity can be harnessed to achieve desired chemical and pharmacological properties. Its unique combination of electronic effects, steric hindrance, and functional groups positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new facets of this compound's behavior, it is likely to play an increasingly important role in advancing our understanding of complex organic systems.
2172523-59-8 (5'-fluoro-8'-methyl-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)